Cas no 34944-02-0 (1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate)
![1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate structure](https://www.kuujia.com/scimg/cas/34944-02-0x500.png)
34944-02-0 structure
Product name:1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate
1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate
- 34944-02-0
- DIETHYL-[3-[3-METHYL-2-OXO-1-(PHENYLMETHYL)INDOL-3-YL]OXYPROPYL]AZANIUM;2-HYDROXY-2-OXOACETATE
- Oxalic acid--1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one (1/1)
- DTXSID70956409
-
- Inchi: InChI=1S/C23H30N2O2.C2H2O4/c1-4-24(5-2)16-11-17-27-23(3)20-14-9-10-15-21(20)25(22(23)26)18-19-12-7-6-8-13-19;3-1(4)2(5)6/h6-10,12-15H,4-5,11,16-18H2,1-3H3;(H,3,4)(H,5,6)
- InChI Key: UZKSWGOCCGXBSZ-UHFFFAOYSA-N
- SMILES: CCN(CC)CCCOC1(C2=CC=CC=C2N(C1=O)CC3=CC=CC=C3)C.C(=O)(C(=O)O)O
Computed Properties
- Exact Mass: 456.22616
- Monoisotopic Mass: 456.226037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 551
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
Experimental Properties
- Boiling Point: 543.2°C at 760 mmHg
- Flash Point: 282.3°C
- PSA: 107.38
1-benzyl-3-[3-(diethylamino)propoxy]-3-methyl-1,3-dihydro-2H-indol-2-one ethanedioate Related Literature
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Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
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